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Compound of Interest

Compound Name: Acid Red 195

Cat. No.: B1489642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Acid Red 195 against other

selected anionic dyes. The information presented is based on available experimental data and

standardized testing protocols to assist researchers in selecting the appropriate dye for their

specific applications.

Quantitative Performance Data
The following table summarizes the key performance indicators for Acid Red 195 and a

selection of other commonly used anionic dyes. The data has been compiled from various

technical sources and research articles.
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Dye
C.I.
Name

Type

Light
Fastnes
s (ISO
105-
B02)

Wash
Fastnes
s (ISO
105-
C06,
A1S)

Perspira
tion
Fastnes
s (ISO
105-
E04,
Acidic &
Alkali)

Exhaust
ion (%)

Fixation
(%)

Acid Red

195

Reactive

Red 195

Bifunctio

nal

Reactive

(Azo)

3-4[1] 4-5[1] 4-5 85-95 90-95[2]

Reactive

Red 120

Reactive

Red 120

Monofun

ctional

Reactive

(Azo)

3 4-5 4 80-90 85-90

Acid Red

1

Acid Red

1

Acid

(Azo)
2[3] 3[3] 4-5[3] >90 N/A

Congo

Red

Direct

Red 28

Direct

(Azo)
1-2 2 3 >95 N/A

Note: Fastness ratings are on a scale of 1 to 5, where 5 represents the highest fastness.

Exhaustion and fixation percentages can vary based on the substrate and dyeing conditions.

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below.

Determination of Light Fastness
This protocol is based on the ISO 105-B02 standard, which specifies a method for determining

the color fastness of textiles to an artificial light source representative of natural daylight (D65).

[4][5]

Apparatus:
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Xenon arc lamp fading apparatus

Blue wool standards (ISO 105-B02)

Grey scale for assessing change in color (ISO 105-A02)

Procedure:

A specimen of the dyed textile is mounted on a sample holder.

A corresponding set of blue wool standards is also mounted.

The samples and standards are exposed simultaneously to the light from the xenon arc lamp

under specified conditions of temperature and humidity.

The exposure is continued until a contrast corresponding to grade 4 on the grey scale is

produced on the blue wool standard being used.

The change in color of the test specimen is then assessed by comparing it with the blue wool

standards. The light fastness rating is the number of the blue wool standard that shows a

similar change in color.

Determination of Wash Fastness
This protocol is based on the ISO 105-C06 standard, which outlines methods for determining

the resistance of the color of textiles to domestic or commercial laundering procedures.[4][5][6]

Apparatus:

Launder-Ometer or similar apparatus for agitated washing at a controlled temperature.

Stainless steel balls (for mechanical action).

Multifibre adjacent fabric (containing wool, cotton, nylon, polyester, acrylic, and acetate).

Grey scale for assessing staining (ISO 105-A03) and change in color (ISO 105-A02).

Standard ECE reference detergent.
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Procedure:

A specimen of the dyed textile is stitched together with a piece of multifibre adjacent fabric.

The composite specimen is placed in a stainless-steel container with the specified amount of

detergent solution and stainless-steel balls.

The container is placed in the Launder-Ometer and agitated for a specified time at a specific

temperature (e.g., 40°C for 30 minutes for the A1S test).

After washing, the specimen is rinsed and dried.

The change in color of the dyed specimen is assessed using the grey scale for color change.

The degree of staining on each component of the multifibre fabric is assessed using the grey

scale for staining.

Determination of Dye Exhaustion and Fixation
This protocol describes a spectrophotometric method to determine the percentage of dye that

is taken up by the fabric from the dyebath (exhaustion) and the percentage of dye that

chemically bonds with the fabric (fixation).[2][7][8]

Apparatus:

Laboratory dyeing machine.

UV-Vis Spectrophotometer.

Volumetric flasks and pipettes.

Procedure:

a) Exhaustion Measurement:

Prepare a dyebath with a known initial concentration of the dye (C_initial).

Measure the initial absorbance of the dyebath (A_initial) at the dye's maximum absorbance

wavelength (λ_max).
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Carry out the dyeing process according to a specified procedure (temperature, time, liquor

ratio, salt concentration).

After the exhaustion phase (before the addition of alkali for reactive dyes), take a sample of

the dyebath.

Measure the absorbance of the final dyebath sample (A_final).

Calculate the final dye concentration (C_final) using a pre-determined calibration curve.

The percentage of exhaustion (%E) is calculated as: %E = [(C_initial - C_final) / C_initial] *

100

b) Fixation Measurement:

After the dyeing and fixation process (including the addition of alkali and rinsing), the unfixed

dye is removed from the fabric through a rigorous washing process (soaping).

The washing liquor containing the unfixed dye is collected.

The concentration of the dye in the washing liquor (C_unfixed) is determined

spectrophotometrically.

The percentage of fixation (%F) is calculated as: %F = [((C_initial - C_final) - C_unfixed) /

(C_initial - C_final)] * 100
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Caption: Workflow for the comparative evaluation of anionic dye performance.
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Logical Relationship of Performance Indicators
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Caption: Key indicators for assessing the performance of anionic dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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